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Compound of Interest

Compound Name: Csf1R-IN-19

Cat. No.: B12378513

Essential Safety and Handling Guide for Csfl1R-
IN-19

This guide provides immediate safety, handling, and disposal protocols for Csf1R-IN-19, a
potent small molecule inhibitor of Colony-Stimulating Factor 1 Receptor (CSF1R). Designed for
researchers, scientists, and drug development professionals, this document outlines essential
procedures to ensure laboratory safety and operational integrity. Adherence to these guidelines
is critical due to the compound's potential hazards.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Csf1R-IN-19 is not publicly available, data from
the structurally similar and functionally related CSF1R inhibitor, Pexidartinib (PLX3397),
provides relevant hazard information. Potent kinase inhibitors should be handled as hazardous
compounds.

Hazard Summary for Structurally Related Compound (Pexidartinib)[1]
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Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 irritai
irritation

Note: This data is for a related compound and should be used as a minimum safety standard.
Quantitative toxicity data, such as an LD50 value for CsflR-IN-19, is not publicly available.

Personal Protective Equipment (PPE)

Due to the hazardous nature of potent small molecule inhibitors, a stringent PPE protocol is
mandatory. All handling of Csf1R-IN-19, particularly as a powder, must be conducted within a
certified chemical fume hood or a ventilated balance enclosure.

Required PPE for Handling CsflR-IN-19
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Body Area Required Equipment Specifications

Wear two pairs of powder-free

nitrile gloves at all times.
Hands Double Nitrile Gloves Change the outer pair

immediately upon suspected

contamination.

Long-sleeved, solid-front,
) back-closing disposable gown.
Body Disposable Gown
Cuffs should be tucked under

the inner pair of gloves.

Chemical splash goggles that
Eyes Safety Goggles provide a complete seal

around the eyes.

A full-face shield should be
worn over safety goggles when

Face Face Shield there is a risk of splashes,
such as during solution

preparation.

Recommended when handling
the powder outside of a
i ] ] ventilated enclosure. A full risk
Respiratory N95 Respirator (or higher) )
assessment should determine
the appropriate level of

respiratory protection.

Operational Plans: Handling and Preparation
Protocol

This section provides a step-by-step workflow for the safe handling and preparation of Csf1R-
IN-19 stock solutions.
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Workflow for Safe Handiing of CSfLR-IN-19

Preparation Compound Handiing Cleanup

3. Weigh Compound eg.inDMSO Stock Solution iﬁ:ﬁ ey 6. Decontaminate Surfaces
v (.0, 70% Ethanol)

1. Prepare Workspace 4. Prepare Stock Solu
2. Don Full PPE ] ial
(Chemical Fume Hood) (Use anti-static weigh paper) (Add solvent to powder) stow ot 20°C o D)

7. Doff & Dispose PPE
(Into cytotoxic waste)

Disposal Plan for Csf1R-IN-19 Contaminated Waste
Waste Collection

Solid Waste

Liquid Waste
(Unused Stock Solution,

Sharps Waste

(Gloves, Gowns, Tubes,
Weigh Paper, Pipette Tips)

(Contaminated Needles)

Contaminated Solvents)

Segregatian & Storage

Seal in Labeled Collect in Labeled, Place in Puncture-Proof
Cytotoxic Waste Bag/Bin Leak-Proof Waste Bottle Cytotoxic Sharps Container

Final Disposal

Store in Designated
Hazardous Waste Area

Arrange Pickup by
Certified Disposal Service
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Simplified Csf1R Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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